2-(1-Bromopropyl)-6-chloropyridine

• Molecular Formula: C8H9BrClN
• Molecular Weight: 234.52 g/mol
• IUPAC Name: 2-(1-bromopropyl)-6-chloropyridine
• InChI: InChI=1S/C8H9BrClN/c1-2-6(9)7-4-3-5-8(10)11-7/h3-6H,2H2,1H3
• InChI Key: VPKNMZJNXGNMHD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=CC=C1)Cl)Br

Description

2-(1-Bromopropyl)-6-chloropyridine is a useful research compound. Its molecular formula is C8H9BrClN and its molecular weight is 234.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(6-chloropyridin-2-yl)propan-1-ol (0.497 g, 2.90 mmol), CBr4 (1.2 g, 3.62 mmol) and triphenylphosphine (0.987 g, 3.76 mmol) in 25 mL of THF was stirred at room temperature for 2 h. The solid was filtered off and washed with THF. The filtrate was concentrated and residue was purified by chromatography on silica gel, eluting with 10 to 50% EtOAc/hexane to provide the title compound. Mass Spectrum (ESI) m/z=236 (M+1).